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Compound of Interest

Compound Name: Antibacterial agent 107

Cat. No.: B12414151

Providing essential safety and logistical information for handling chemical agents is paramount
for the well-being of researchers and professionals in laboratory settings. However, the
designation "Antibacterial agent 107" is not a unique identifier and corresponds to several
different commercial products, each with distinct chemical compositions and associated
handling requirements. To ensure the highest degree of safety, it is imperative to consult the
specific Safety Data Sheet (SDS) provided by the manufacturer for the exact product in use.

A review of available safety documents reveals various products with similar names, including
"E-107," "Detach 107," "Sika Injection-107," and "United 107 Aerosol." The safety protocols for
these substances vary significantly, underscoring the danger of making assumptions based on
a non-specific name. For instance, some formulations are relatively benign, causing mild skin
or eye irritation, while others are classified as hazardous, potentially causing severe respiratory
issues or having carcinogenic properties.

To obtain the correct and essential safety information, professionals must identify the specific
product by its Chemical Abstracts Service (CAS) number, product code, or manufacturer's
name. Once identified, the Safety Data Sheet (SDS) will serve as the primary source for all
safety and handling protocols.

General Safety and Personal Protective Equipment
(PPE)
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While the specific requirements must be sourced from the product's SDS, a general overview
of personal protective equipment for handling antibacterial agents is provided below. This
information is for educational purposes only and should not substitute the guidance in the
specific SDS for "Antibacterial agent 107."

Table 1: General Personal Protective Equipment (PPE) Recommendations

Category Recommended PPE Purpose

) Safety goggles or glasses with ~ To protect against splashes
Eye Protection

side-shields and airborne particles.
) Chemically resistant gloves To prevent skin contact and
Hand Protection o ]
(e.g., nitrile, neoprene) absorption.

) Laboratory coat or impervious To protect skin from accidental
Body Protection ) )
clothing spills.

Use in a well-ventilated area. A
) ) respirator may be required if To prevent inhalation of
Respiratory Protection ] )
aerosols are generated or if vapors, mists, or dust.

specified in the SDS.

Procedural Guidance: Handling and Disposal

The following table outlines a general operational and disposal plan. The specific procedures
for "Antibacterial agent 107" must be obtained from its Safety Data Sheet.

Table 2: Operational and Disposal Plan
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Stage Procedure

1. Consult the Safety Data Sheet (SDS) before
use. 2. Ensure adequate ventilation. 3. Wear

appropriate Personal Protective Equipment

Handling (PPE). 4. Avoid direct contact with skin and
eyes. 5. Do not eat, drink, or smoke in the
handling area.

1. Store in a tightly closed, original container. 2.

Storage Keep in a cool, dry, and well-ventilated area. 3.

Store away from incompatible materials as
specified in the SDS.

1. Evacuate the area if necessary. 2. Wear
appropriate PPE. 3. Contain the spill using
) absorbent materials. 4. Collect the spilled
Spill Response o ) ] )
material into a suitable container for disposal. 5.
Clean the spill area as recommended in the

SDS.

1. Dispose of waste in accordance with local,
state, and federal regulations. 2. Do not dispose
) of down the drain unless permitted by the SDS
Disposal . .
and local regulations. 3. Contaminated
packaging should be treated as hazardous

waste.

Experimental Workflow: Chemical Spill Response

The following diagram illustrates a generalized workflow for responding to a chemical spill. The
specific details of each step for "Antibacterial agent 107" will be dictated by its physical and
chemical properties as outlined in its SDS.
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Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Collect Spilled Material

Clean and Decontaminate Area

Dispose of Waste Properly

Report the Incident
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 To cite this document: BenchChem. [Navigating the Safe Handling of "Antibacterial Agent
107": A Call for Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414151#personal-protective-equipment-for-
handling-antibacterial-agent-107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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